N-(2,6-dimethylphenyl)-2-[[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl](methyl)amino]-2-phenylacetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]-methylamino]-2-phenylacetamide
• InChI: InChI=1S/C27H25N3O4/c1-17-10-9-11-18(2)23(17)28-25(32)24(19-12-5-4-6-13-19)29(3)22(31)16-30-26(33)20-14-7-8-15-21(20)27(30)34/h4-15,24H,16H2,1-3H3,(H,28,32)
• InChI Key: IGLOVUFDHADNAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(C2=CC=CC=C2)N(C)C(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C27H25N3O4
• Molecular Weight: 455.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-[[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl](methyl)amino]-2-phenylacetamide is a useful research compound. Its molecular formula is C27H25N3O4 and its molecular weight is 455.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 455.18450629 g/mol and the complexity rating of the compound is 759. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Synthesis of Heterocyclic Compounds

Researchers have developed innovative synthetic pathways for indole derivatives, which are crucial in medicinal chemistry. The synthesis involves intramolecular nucleophilic aromatic substitution, indicating a broad utility in creating complex heterocyclic frameworks. Such methodologies underscore the potential of N-(2,6-dimethylphenyl)-2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetylamino]-2-phenylacetamide in synthesizing pharmacologically relevant molecules (Kametani, Ohsawa, & Ihara, 1981).

Potential in Pesticide Development

The compound's derivatives have been characterized for their potential as pesticides, indicating its versatility in agricultural applications. X-ray powder diffraction techniques have been employed to characterize N-derivatives, showcasing the compound's role in developing new pesticides with improved efficacy and safety profiles (Olszewska, Tarasiuk, & Pikus, 2011).

Allosteric Modifiers of Hemoglobin

Research on allosteric modifiers of hemoglobin has revealed novel compounds derived from N-(2,6-dimethylphenyl)-2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetylamino]-2-phenylacetamide that can decrease oxygen affinity, suggesting applications in treating conditions related to oxygen supply. Such discoveries open avenues for clinical applications in ischemia, stroke, and tumor radiotherapy, highlighting the compound's medical significance (Randad, Mahran, Mehanna, & Abraham, 1991).

Water Soluble Derivatives for Analgesic and Antipyretic Properties

The synthesis of water-soluble phthalimide derivatives of acetaminophen indicates the compound's utility in creating potential analgesic and antipyretic agents. This showcases the compound's role in the development of new, more effective, and safer pharmaceuticals (Reddy, Kumari, & Dubey, 2013).

Anticancer Drug Synthesis

The compound has been utilized in the synthesis of anticancer drugs, with molecular docking analysis supporting its efficacy. Such studies highlight the compound's potential in oncology, offering a promising avenue for developing novel anticancer therapies (Sharma et al., 2018).